Cas no 1805254-88-9 (2-(Aminomethyl)-3-bromo-6-(difluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 2-(Aminomethyl)-3-bromo-6-(difluoromethyl)pyridine-4-carboxylic acid
• CAS No: 1805254-88-9
• MF: C₈H₇BrF₂N₂O₂
• MW: 281.054188013077
• CID: 4865342
• Update Time: 2025-07-20

2-(Aminomethyl)-3-bromo-6-(difluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-bromo-6-(difluoromethyl)pyridine-4-carboxylic acid

• Inchi： 1S/C8H7BrF2N2O2/c9-6-3(8(14)15)1-4(7(10)11)13-5(6)2-12/h1,7H,2,12H2,(H,14,15)
• InChI Key： KAXONZCJFMRBHD-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)C=C(C(F)F)N=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: -1.7
• Topological Polar Surface Area: 76.2

Additional information on 2-(Aminomethyl)-3-bromo-6-(difluoromethyl)pyridine-4-carboxylic acid

Introduction to 2-(Aminomethyl)-3-bromo-6-(difluoromethyl)pyridine-4-carboxylic acid (CAS No. 1805254-88-9)

2-(Aminomethyl)-3-bromo-6-(difluoromethyl)pyridine-4-carboxylic acid, identified by its CAS number 1805254-88-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives family, a class of molecules widely recognized for their diverse biological activities and pharmacological potential. The structural features of this compound, particularly the presence of an amino methyl group, a bromo substituent, and a difluoromethyl group, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.

The aminomethyl moiety in the molecular structure of 2-(Aminomethyl)-3-bromo-6-(difluoromethyl)pyridine-4-carboxylic acid introduces a nucleophilic site that can participate in various chemical reactions, such as condensation, alkylation, and coupling reactions. This feature makes the compound a versatile intermediate in synthetic chemistry, enabling the construction of more complex molecules with tailored biological functions. Additionally, the bromo substituent at the 3-position of the pyridine ring provides a handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations are pivotal in the synthesis of heterocyclic compounds, which are prevalent in many therapeutic agents.

The difluoromethyl group at the 6-position is another critical feature that influences the electronic and steric properties of the molecule. Difluoromethyl groups are known to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. These attributes have made pyridine derivatives containing difluoromethyl groups attractive candidates for drug development. Recent studies have highlighted the role of difluorinated compounds in inhibiting enzymes and receptors involved in cancer metabolism and signaling pathways. For instance, compounds with similar structural motifs have been investigated for their potential in targeting tyrosine kinases and other enzymes overexpressed in tumor cells.

In the context of modern drug discovery, 2-(Aminomethyl)-3-bromo-6-(difluoromethyl)pyridine-4-carboxylic acid serves as a key building block for designing novel therapeutic agents. The combination of an amino methyl group, a bromo substituent, and a difluoromethyl group allows for the exploration of diverse chemical space, enabling researchers to optimize potency, selectivity, and pharmacokinetic properties. The carboxylic acid functionality at the 4-position further enhances its utility as a precursor for amide bond formation, which is a common strategy in medicinal chemistry for improving drug solubility and bioavailability.

Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying promising drug candidates from libraries of compounds like 2-(Aminomethyl)-3-bromo-6-(difluoromethyl)pyridine-4-carboxylic acid. These techniques have enabled researchers to predict binding affinities and interactions with biological targets with high accuracy, thereby streamlining the drug discovery pipeline. Moreover, machine learning algorithms have been employed to analyze large datasets containing structural and biological information, facilitating the identification of novel scaffolds with enhanced pharmacological activity.

The synthesis of 2-(Aminomethyl)-3-bromo-6-(difluoromethyl)pyridine-4-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions to introduce the amino methyl group, halogenation techniques to incorporate the bromo substituent, and fluorination methods to introduce the difluoromethyl group. The use of palladium catalysts in cross-coupling reactions has been particularly effective in constructing complex pyridine derivatives with high regioselectivity.

The pharmacological profile of 2-(Aminomethyl)-3-bromo-6-(difluoromethyl)pyridine-4-carboxylic acid has been studied extensively in preclinical models. Initial investigations have revealed promising activities against various biological targets, including enzymes involved in inflammation and cancer progression. For example, derivatives of this compound have shown inhibitory effects on cyclooxygenase (COX) enzymes, which are implicated in pain and inflammation pathways. Additionally, studies have suggested that modifications to this scaffold could lead to potent inhibitors of kinases associated with tumor growth and metastasis.

The potential therapeutic applications of 2-(Aminomethyl)-3-bromo-6-(difluoromethyl)pyridine-4-carboxylic acid extend beyond oncology. Research has indicated that this compound may have utility in treating neurological disorders by modulating neurotransmitter receptors or by inhibiting enzymes that contribute to neurodegeneration. Furthermore, its structural features make it a suitable candidate for developing antimicrobial agents against resistant bacterial strains. The ability to fine-tune its properties through structural modifications offers a promising approach to addressing unmet medical needs.

In conclusion,2-(Aminomethyl)-3-bromo-6-(difluoromethyl)pyridine-4-carboxylic acid (CAS No. 1805254-88-9) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features enable diverse functionalization strategies, making it an invaluable scaffold for designing novel therapeutic agents with tailored biological activities. As computational methods and synthetic techniques continue to advance，the exploration of this compound’s pharmacological properties will undoubtedly contribute to innovative treatments across multiple therapeutic areas.